molecular formula C14H10FN5O B11348282 4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide

4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide

Cat. No.: B11348282
M. Wt: 283.26 g/mol
InChI Key: KIAKADDTQVIRPL-UHFFFAOYSA-N
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Description

Preparation Methods

The synthesis of 4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide typically involves the following steps:

Industrial production methods may involve optimizing these reactions for higher yields and purity, using advanced techniques such as continuous flow synthesis and automated reactors.

Chemical Reactions Analysis

4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes and receptors. For example, it has been shown to inhibit DNA gyrase, an enzyme essential for bacterial DNA replication, thereby exhibiting antibacterial activity . The compound’s tetrazole ring and fluorine atom contribute to its binding affinity and specificity for these targets.

Comparison with Similar Compounds

4-fluoro-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific combination of a fluorine atom and a tetrazole ring, which imparts distinct chemical reactivity and biological activity.

Properties

Molecular Formula

C14H10FN5O

Molecular Weight

283.26 g/mol

IUPAC Name

4-fluoro-N-[4-(tetrazol-1-yl)phenyl]benzamide

InChI

InChI=1S/C14H10FN5O/c15-11-3-1-10(2-4-11)14(21)17-12-5-7-13(8-6-12)20-9-16-18-19-20/h1-9H,(H,17,21)

InChI Key

KIAKADDTQVIRPL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)NC2=CC=C(C=C2)N3C=NN=N3)F

Origin of Product

United States

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